Cas no 2229050-35-3 (3-(2-bromo-6-hydroxyphenyl)butanoic acid)

• Product Name: 3-(2-bromo-6-hydroxyphenyl)butanoic acid
• CAS No: 2229050-35-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5801035
• PubChem ID: 165973739
• Update Time: 2025-06-22

3-(2-bromo-6-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-hydroxyphenyl)butanoic acid
• 2229050-35-3
• EN300-1922388

• Inchi： 1S/C10H11BrO3/c1-6(5-9(13)14)10-7(11)3-2-4-8(10)12/h2-4,6,12H,5H2,1H3,(H,13,14)
• InChI Key： OFVGTRZPVIBACW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)CC(=O)O)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-6-hydroxyphenyl)butanoic acid

Introduction to 3-(2-bromo-6-hydroxyphenyl)butanoic acid (CAS No. 2229050-35-3)

3-(2-bromo-6-hydroxyphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229050-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of arylalkanoic acids, characterized by a butanoic acid moiety linked to a phenyl ring substituted with bromine and hydroxyl groups. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The molecular structure of 3-(2-bromo-6-hydroxyphenyl)butanoic acid consists of a butyric acid chain attached to a phenyl ring at the α-position, with substituents at the 2-position (bromine) and 6-position (hydroxyl). This arrangement imparts distinct electronic and steric properties, influencing its interactions with biological targets. The presence of both bromine and hydroxyl groups enhances its potential as a pharmacophore, enabling diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in arylalkanoic acids due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit properties such as anti-inflammatory, analgesic, and antioxidant effects. The specific substitution pattern in 3-(2-bromo-6-hydroxyphenyl)butanoic acid may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of 3-(2-bromo-6-hydroxyphenyl)butanoic acid is its potential as a building block for drug discovery. The combination of a butanoic acid backbone with functionalized aromatic rings provides a versatile platform for designing molecules that can modulate biological pathways. Researchers have explored derivatives of this compound in attempts to optimize their binding affinity and selectivity for specific targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(2-bromo-6-hydroxyphenyl)butanoic acid for potential therapeutic applications. Molecular docking studies have been conducted to evaluate its interaction with various enzymes and receptors, providing insights into its mechanism of action. These studies suggest that this compound may interfere with key signaling pathways involved in inflammation and pain perception.

The hydroxyl group in 3-(2-bromo-6-hydroxyphenyl)butanoic acid offers opportunities for further derivatization, allowing researchers to fine-tune its pharmacological properties. For instance, etherification or esterification of the hydroxyl group could lead to novel analogs with enhanced solubility or metabolic stability. Such modifications are crucial for improving drug-like characteristics and facilitating clinical translation.

Another area of interest is the role of bromine substituents in arylalkanoic acids. Bromine atoms are known to enhance binding interactions due to their ability to participate in halogen bonding andπ-cation interactions. In 3-(2-bromo-6-hydroxyphenyl)butanoic acid, the bromine atom at the 2-position may contribute to stronger binding affinity with biological targets, potentially leading to more potent pharmacological effects.

Current research is also exploring the synthetic routes for obtaining high-purity 3-(2-bromo-6-hydroxyphenyl)butanoic acid on an industrial scale. Efficient synthetic methodologies are essential for large-scale production and cost-effective drug development. Advances in green chemistry have prompted researchers to develop more sustainable synthetic pathways, minimizing waste and reducing environmental impact.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting inflammatory diseases. 3-(2-bromo-6-hydroxyphenyl)butanoic acid has been investigated as a potential lead compound for such applications. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings support its further development as an anti-inflammatory agent.

In addition to its therapeutic potential, 3-(2-bromo-6-hydroxyphenyl)butanoic acid may find applications in agrochemicals and material science. Its unique structural features make it a suitable candidate for designing novel pesticides or specialty chemicals with tailored properties. Ongoing research is exploring these possibilities, expanding the range of potential uses for this compound.

The development of novel drug candidates often involves iterative optimization processes, where initial hits like 3-(2-bromo-6-hydroxyphenyl)butanoic acid are modified to improve their efficacy and safety profiles. Structure-activity relationship (SAR) studies play a critical role in this process, helping researchers identify key structural features responsible for biological activity. By systematically modifying different parts of the molecule, scientists can develop more effective therapeutic agents.

Future directions in research on 3-(2-bromo-6-hydroxyphenyl)butanoic acid include exploring its potential in treating neurological disorders. Preliminary studies suggest that arylalkanoic acids may interact with neurotransmitter systems, offering new avenues for developing treatments for conditions such as epilepsy or neurodegenerative diseases. Further investigation is needed to fully elucidate these mechanisms and assess their therapeutic relevance.

The versatility of 3-(2-bromo-6-hydroxyphenyl)butanoic acid as a chemical scaffold makes it an attractive candidate for interdisciplinary research. Collaboration between chemists, biologists, and pharmacologists is essential for maximizing its potential in drug discovery and development. By leveraging advances in multiple scientific disciplines, researchers can accelerate the translation of promising compounds like this one into effective therapies.